
Physical characteristics of (5-Fluoro-2-
nitrophenyl)methanol (melting point, boiling

point)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (5-Fluoro-2-nitrophenyl)methanol

Cat. No.: B1340142 Get Quote

Technical Guide: Physical Characteristics of (5-
Fluoro-2-nitrophenyl)methanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the known physical characteristics of (5-
Fluoro-2-nitrophenyl)methanol. While specific experimental data for its melting and boiling

points are not readily available in public literature and chemical databases, this document

outlines the standard experimental protocols for determining these critical parameters.

Core Physical Properties
(5-Fluoro-2-nitrophenyl)methanol, also known as 5-Fluoro-2-nitrobenzyl alcohol, is a solid

organic compound. A summary of its key physical and chemical identifiers is presented below.
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Property Value Source

Chemical Formula C₇H₆FNO₃ PubChem[1]

Molecular Weight 171.13 g/mol PubChem[1]

Physical Form Solid Sigma-Aldrich

CAS Number 63878-73-9 PubChem[1]

Melting Point Data not available N/A

Boiling Point Data not available N/A

Experimental Protocols for Physical
Characterization
The following sections detail standard laboratory procedures for determining the melting and

boiling points of organic compounds like (5-Fluoro-2-nitrophenyl)methanol.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase. It is a crucial indicator of purity, with pure crystalline compounds typically exhibiting a

sharp melting point range of 0.5-1.0°C. Impurities tend to lower and broaden the melting point

range.[2]

Methodology: Capillary Tube Method

This is a common and effective method for determining the melting point of a crystalline solid.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[2]

Capillary tubes (sealed at one end)[3][4]

Thermometer[5]

Mortar and pestle (optional, for grinding crystals)[5]
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Spatula[5]

Heating medium (e.g., oil bath for Thiele tube)[3]

Procedure:

Sample Preparation: A small amount of the dry, crystalline (5-Fluoro-2-
nitrophenyl)methanol is placed on a clean, dry surface. The sample should be finely

powdered to ensure uniform heating.[4]

Loading the Capillary Tube: The open end of a capillary tube is pressed into the powdered

sample. The tube is then gently tapped on a hard surface to pack the sample into the sealed

end, aiming for a sample height of 1-2 mm.[3][4]

Apparatus Setup:

Mel-Temp Apparatus: The loaded capillary tube is placed in the heating block of the

apparatus.

Thiele Tube: The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb. This assembly is then inserted into the Thiele tube

containing a heating oil.[2][3]

Heating: The apparatus is heated slowly, at a rate of approximately 1-2°C per minute, as the

temperature approaches the expected melting point. Constant stirring of the oil bath in a

Thiele tube setup is necessary to ensure a uniform temperature.[3]

Observation and Data Recording: Two temperatures are recorded:

T1: The temperature at which the first drop of liquid appears.[4]

T2: The temperature at which the entire sample has completely melted.[4] The melting

point is reported as the range between T1 and T2.

Boiling Point Determination
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure, leading to the transition from liquid to gas.[6][7] This property is highly dependent on
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atmospheric pressure.[6]

Methodology: Capillary Tube Method (Siwoloboff Method)

Given that (5-Fluoro-2-nitrophenyl)methanol is a solid at room temperature, it would first

need to be melted to determine its boiling point, assuming it does not decompose at its boiling

temperature. This method is suitable for small quantities of a substance.

Apparatus:

Small test tube or fusion tube[6][8]

Capillary tube (sealed at one end)[6][8]

Thermometer[6][8]

Heating apparatus (e.g., Thiele tube with oil bath or an aluminum block heater)[6][8]

Rubber band or thread to attach the tubes to the thermometer[9]

Procedure:

Sample Preparation: A small amount of (5-Fluoro-2-nitrophenyl)methanol is placed in the

fusion tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed inside the fusion tube with

its open end submerged in the sample.[8]

Apparatus Assembly: The fusion tube is attached to a thermometer. This assembly is then

heated in an oil bath or a heating block.[8]

Heating and Observation: The apparatus is heated gently. As the temperature rises, air

trapped in the capillary tube will slowly bubble out.

Boiling Point Identification: Upon reaching the boiling point, a rapid and continuous stream of

bubbles will emerge from the capillary tube.[8] The heat is then removed, and the liquid is

allowed to cool.
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Data Recording: The boiling point is the temperature at which the stream of bubbles stops

and the liquid just begins to enter the capillary tube.[9]

Logical Workflow for Physical Characterization
The following diagram illustrates the logical workflow for the physical characterization of a

chemical compound like (5-Fluoro-2-nitrophenyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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